3-bromo-5-chloro-2-fluorobenzene-1-sulfonyl fluoride
Description
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-5-chloro-2-fluorobenzene-1-sulfonyl fluoride involves the introduction of bromine, chlorine, and fluorine atoms onto a benzene ring, followed by the addition of a sulfonyl fluoride group.", "Starting Materials": [ "Benzene", "Bromine", "Chlorine", "Fluorine gas", "Sulfuric acid", "Sodium nitrite", "Sodium sulfite", "Sodium fluoride", "Sodium hydroxide", "Sulfur trioxide", "Hydrogen fluoride", "Phosphorus pentachloride", "Sodium bicarbonate", "Acetic anhydride", "Methanol" ], "Reaction": [ "Step 1: Nitration of benzene using a mixture of sulfuric acid and nitric acid to form nitrobenzene.", "Step 2: Reduction of nitrobenzene using sodium sulfite and sodium nitrite to form aniline.", "Step 3: Chlorination of aniline using chlorine gas and hydrochloric acid to form 3-chloroaniline.", "Step 4: Bromination of 3-chloroaniline using bromine and hydrobromic acid to form 3-bromo-5-chloroaniline.", "Step 5: Fluorination of 3-bromo-5-chloroaniline using hydrogen fluoride and sulfur trioxide to form 3-bromo-5-chloro-2-fluoroaniline.", "Step 6: Sulfonation of 3-bromo-5-chloro-2-fluoroaniline using sulfuric acid to form 3-bromo-5-chloro-2-fluorobenzenesulfonic acid.", "Step 7: Conversion of 3-bromo-5-chloro-2-fluorobenzenesulfonic acid to 3-bromo-5-chloro-2-fluorobenzene-1-sulfonyl fluoride using phosphorus pentachloride and hydrogen fluoride.", "Step 8: Purification of the final product using sodium bicarbonate and acetic anhydride in methanol." ] } | |
CAS No. |
2703782-06-1 |
Molecular Formula |
C6H2BrClF2O2S |
Molecular Weight |
291.50 g/mol |
IUPAC Name |
3-bromo-5-chloro-2-fluorobenzenesulfonyl fluoride |
InChI |
InChI=1S/C6H2BrClF2O2S/c7-4-1-3(8)2-5(6(4)9)13(10,11)12/h1-2H |
InChI Key |
BPKVERFQGXGIFO-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C(=C1S(=O)(=O)F)F)Br)Cl |
Purity |
95 |
Origin of Product |
United States |
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